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Compound of Interest

Compound Name: S-tert-Leucine N-methylamide

Cat. No.: B1584154 Get Quote

Essential Safety and Handling Guide for S-tert-
Leucine N-methylamide
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of S-tert-Leucine N-methylamide (CAS No. 89226-12-0). Adherence to these

guidelines is essential to ensure a safe laboratory environment and minimize risks to

personnel.

Hazard Identification and Personal Protective Equipment
(PPE)
S-tert-Leucine N-methylamide is classified with the following hazards:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

The following Personal Protective Equipment (PPE) is mandatory when handling this

compound.
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PPE Category Minimum Requirement Specifications

Eye and Face Protection
Safety glasses with side

shields or Goggles

Must be ANSI Z87.1 compliant.

A face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Skin and Body Protection Laboratory Coat

Fire-resistant lab coat is

recommended. Should have

long sleeves and be fully

buttoned.

Chemical-resistant Gloves

Nitrile gloves are suitable for

incidental contact. Change

gloves immediately if

contaminated. For prolonged

handling, consider thicker,

chemical-resistant gloves.

Full-length Pants and Closed-

toe Shoes

Required to protect the lower

body from potential spills.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to

minimize inhalation of dust or

vapors.[1] If a fume hood is not

available, a NIOSH-approved

respirator may be required.

Safe Handling and Operational Plan
Engineering Controls:

Always handle S-tert-Leucine N-methylamide in a well-ventilated area, preferably within a

certified chemical fume hood to keep airborne concentrations low.[1]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[1][2]
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Procedural Guidelines:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety

Data Sheet (SDS) thoroughly.[3]

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to prevent the generation and dispersal of dust.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.[1][3] Avoid eating, drinking, or smoking in the laboratory.

Transport: When moving the chemical between laboratories, use a secondary container to

minimize the risk of spills.

Spill and Disposal Plan
Spill Response:

Minor Spill:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep or scoop up the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill:

Evacuate the laboratory immediately and alert others in the vicinity.

Contact your institution's Environmental Health and Safety (EHS) department.
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Prevent entry to the affected area.

Waste Disposal:

Dispose of S-tert-Leucine N-methylamide and any contaminated materials (e.g., gloves,

absorbent pads) in a designated hazardous waste container.

All waste must be disposed of in accordance with local, state, and federal regulations. Do not

dispose of down the drain.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling S-tert-
Leucine N-methylamide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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